Cas no 1256822-49-7 (Methyl 4-fluoro-5-methoxynicotinate)

• Product Name: Methyl 4-fluoro-5-methoxynicotinate
• CAS No: 1256822-49-7
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 4906305
• Update Time: 2025-06-14

Methyl 4-fluoro-5-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-fluoro-5-methoxynicotinate

• Inchi： 1S/C8H8FNO3/c1-12-6-4-10-3-5(7(6)9)8(11)13-2/h3-4H,1-2H3
• InChI Key： ZEEOTXZEHSILCO-UHFFFAOYSA-N
• SMILES： FC1C(=CN=CC=1C(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• XLogP3: 0.8
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-fluoro-5-methoxynicotinate

Comprehensive Overview of Methyl 4-fluoro-5-methoxynicotinate (CAS No. 1256822-49-7)

Methyl 4-fluoro-5-methoxynicotinate (CAS No. 1256822-49-7) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This nicotinate derivative features a fluorine substitution at the 4-position and a methoxy group at the 5-position, making it a valuable intermediate for synthesizing bioactive molecules. Its unique structure has garnered attention in drug discovery, particularly for targeting kinase inhibitors and central nervous system (CNS) therapeutics, aligning with current trends in precision medicine.

The compound’s CAS number 1256822-49-7 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Researchers are increasingly exploring its potential in cancer immunotherapy and neurodegenerative disease research, topics dominating recent academic and industry discussions. Its ester functionality and heterocyclic core also make it a candidate for prodrug design, a hot topic in biopharmaceutical optimization.

From a synthetic chemistry perspective, Methyl 4-fluoro-5-methoxynicotinate exemplifies the growing demand for fluorinated building blocks. Fluorination is a key strategy in modern drug development due to its ability to enhance metabolic stability and bioavailability. This compound’s methoxy-nicotinate scaffold is particularly notable for its role in developing selective enzyme modulators, addressing the need for targeted therapies with fewer side effects—a major focus in personalized medicine.

In agrochemical applications, derivatives of 4-fluoro-5-methoxynicotinate are investigated for their potential as eco-friendly pesticides, resonating with global sustainability goals. The fluoro-methoxy synergy in its structure may contribute to novel modes of action against resistant pests, a critical area given rising concerns about food security and climate-resilient crops.

Analytical characterization of CAS 1256822-49-7 typically involves HPLC, NMR, and mass spectrometry, with purity thresholds exceeding 98% for research-grade material. These specifications cater to stringent requirements in preclinical development, where reproducibility is paramount. The compound’s stability under ambient conditions further enhances its practicality for industrial-scale applications.

Emerging discussions in AI-driven drug discovery highlight the utility of such small-molecule intermediates in training predictive algorithms. Searches for "fluorinated nicotinate synthesis" and "methoxy-nicotinate applications" have surged, reflecting interdisciplinary interest. Additionally, its compatibility with green chemistry principles—such as solvent-free reactions—positions it favorably in sustainable manufacturing initiatives.

In summary, Methyl 4-fluoro-5-methoxynicotinate (CAS No. 1256822-49-7) represents a convergence of cutting-edge research priorities: from next-generation therapeutics to environmentally conscious agrochemicals. Its multifaceted applications ensure continued relevance in both academic and industrial settings, driven by evolving demands for innovation in life sciences and material chemistry.